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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B1202529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of D-Iditol, a six-carbon sugar alcohol, for its

application in research and development. It covers its commercial availability and purity,

detailed experimental protocols for analysis and purification, and its known biological roles.

Introduction to D-Iditol
D-Iditol is a polyol and a stereoisomer of sorbitol and mannitol.[1][2] As a fungal metabolite, it

is noted to accumulate in cases of galactokinase deficiency.[3][4][5] In a research context, it

serves as a chiral molecule for chemical synthesis and is utilized in biochemical research as a

substrate in enzymatic reactions to study metabolic pathways.[1][6] Notably, D-Iditol has been

identified as an inhibitor of glucosidase I, but not glucosidase II, at concentrations around 1

mM.[2][6] Its potential applications extend to pharmaceutical development, where it can be

used as an excipient, stabilizer, or a low-calorie sweetener in various drug formulations.[1]

Commercial Sources and Purity of D-Iditol
D-Iditol is available from several commercial suppliers for research purposes. The purity of

commercially available D-Iditol is typically high, with most suppliers offering grades of 98% or

greater, often determined by High-Performance Liquid Chromatography (HPLC). Below is a

summary of prominent suppliers and their specified purities.
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Supplier Purity Specification Available Quantities

MedchemExpress 98.0% Varies

Chem-Impex ≥ 98% (HPLC) 25MG, 100MG, 250MG

Lab Pro Inc Min. 98.0% (HPLC) 100MG

Cayman Chemical ≥95% Varies

ChemScene ≥98% Varies

Tokyo Chemical Industry (TCI) >98.0% (HPLC) 100mg

Adipogen Life Sciences Purity determined by 1H-NMR Varies

Biosynth Carbosynth Not specified 50 mg, 100 mg, 250 mg

Note: Availability and specifications are subject to change. Researchers should always consult

the supplier's certificate of analysis for batch-specific data.

Experimental Protocols
Accurate characterization and purification of D-Iditol are critical for reliable experimental

outcomes. The following sections detail common methodologies for purity assessment and

purification.

A common method for analyzing the purity of non-chromophoric sugar alcohols like D-Iditol is
HPLC coupled with a Refractive Index Detector (HPLC-RI). This technique separates D-Iditol
from its isomers and other impurities based on polarity and interaction with the stationary

phase.[7]

Methodology:

Sample Preparation: Accurately weigh and dissolve the D-Iditol standard and the sample to

be analyzed in the mobile phase (e.g., ultrapure water) to a known concentration (e.g., 5

mg/mL).

Instrumentation: Utilize an HPLC system equipped with an isocratic pump, an autosampler, a

column oven maintained at a constant temperature (e.g., 80°C), and a refractive index
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detector.[7]

Chromatographic Conditions:

Column: A sugar-specific column, such as an InertSphere Sugar-2 column, is typically

used.[7]

Mobile Phase: HPLC-grade deionized water.

Flow Rate: A typical flow rate is 0.5 mL/min.

Injection Volume: 10-20 µL.

Data Analysis: The purity of the D-Iditol sample is determined by comparing the peak area of

the analyte to the total area of all peaks in the chromatogram. The identity of the D-Iditol
peak is confirmed by comparing its retention time to that of a certified reference standard.

For higher sensitivity and identification of trace impurities, Gas Chromatography-Mass

Spectrometry (GC-MS) can be employed, though this requires a derivatization step (e.g.,

acetylation) to increase the volatility of the sugar alcohol.[7]
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Workflow for HPLC-RI Purity Analysis of D-Iditol.

For applications requiring exceptionally high purity (>99.9%), D-Iditol can be purified from a

crude mixture using chromatographic techniques followed by crystallization. The process

described in patents for the purification of its enantiomer, L-iditol, provides a relevant

methodology.[8]
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Methodology:

Crude Mixture Preparation: A solution containing D-Iditol is prepared. This could be the

product of a chemical synthesis or a biological conversion process.

Chromatographic Separation: The mixture is subjected to chromatographic fractionation.

This can be performed on an industrial scale using a column packed with a suitable resin

(e.g., a strong acid cation-exchange resin).

Elution: The components of the mixture are eluted, often with deionized water. Fractions are

collected sequentially.

Fraction Analysis: Each fraction is analyzed (e.g., by HPLC) to identify those highly enriched

in D-Iditol.

Pooling and Concentration: The high-purity D-Iditol fractions are pooled and concentrated

under vacuum to increase the solids content (e.g., to 80%).[8]

Crystallization: The concentrated syrup is cooled slowly with gentle stirring to induce

crystallization.

Isolation and Drying: The resulting crystals are isolated by filtration, washed with a small

amount of a solvent like absolute ethanol, and dried to yield highly pure, crystalline D-Iditol.
[8]

Biological Role and Signaling Pathways
D-Iditol is an intermediate in carbohydrate metabolism. Its primary known role is as a substrate

for the enzyme L-iditol 2-dehydrogenase (EC 1.1.1.14), also commonly known as sorbitol

dehydrogenase.[9][10] This enzyme catalyzes the reversible NAD+-dependent oxidation of L-

iditol to L-sorbose.[9][10] The enzyme is widely distributed in nature and participates in fructose

and mannose metabolism.[9] While the enzyme name specifies L-iditol, it acts on a range of

sugar alcohols, including D-glucitol (sorbitol) and D-Iditol's enantiomer, L-iditol.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202529#commercial-sources-and-purity-of-d-iditol-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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